Way-855

• Molecular Formula: C9H11NO4
• Molecular Weight: 197.19 g/mol
• InChI: InChI=1S/C9H11NO4/c10-9(7(13)14)3-1-4-5(9)8(4,2-3)6(11)12/h3-5H,1-2,10H2,(H,11,12)(H,13,14)/t3-,4-,5+,8+,9+/m0/s1
• InChIKey: KETJIAAJBCULKI-DPPUOXHASA-N

WAY-855: EAAT2/GLT-1 Preferring Inhibitor

WAY-855 (3-amino-tricyclo[2.2.1.02.6]heptane-1,3-dicarboxylic acid) is a conformationally restricted glutamate analog that functions as a non-substrate inhibitor of excitatory amino acid transporters (EAATs) [1]. The compound exhibits preferential inhibition of the CNS-predominant EAAT2 subtype (also known as GLT-1) over EAAT1 and EAAT3 [2]. As a first-generation tool compound developed by Wyeth, WAY-855 established the pharmacological blueprint for subsequent EAAT2-preferring inhibitors, providing a critical reference point for evaluating newer, more potent agents [3].

1

WorkflowEAAT2-preferring inhibitor for GLT-1 functional studies without immediate excitotoxicity

2

SelectionNon-substrate mechanism prevents heteroexchange-mediated glutamate release during uptake blockade

3

ReferenceBenchmark for evaluating newer EAAT2-preferring tool compounds with defined selectivity window

• [1] Dunlop J, Eliasof S, Stack G, McIlvain HB, Greenfield A, Kowal D, Petroski R, Carrick T. WAY-855 (3-amino-tricyclo[2.2.1.02.6]heptane-1,3-dicarboxylic acid): a novel, EAAT2-preferring, nonsubstrate inhibitor of high-affinity glutamate uptake. Br J Pharmacol. 2003 Nov;140(5):839-46. View Source
• [2] Dunlop J, et al. Br J Pharmacol. 2003. View Source
• [3] Bridges RJ, Esslinger CS. The excitatory amino acid transporters: pharmacological insights on substrate and inhibitor specificity of the EAAT subtypes. Pharmacol Ther. 2005 Sep;107(3):271-85. View Source

WAY-855: Why Generic EAAT Inhibitors Cannot Substitute

Generic substitution fails because WAY-855 occupies a unique, and increasingly rare, pharmacological niche as a moderately selective, non-substrate EAAT2 inhibitor with a well-characterized, albeit limited, in vivo tolerability profile [1]. Unlike broad-spectrum blockers such as TBOA, which induce rapid neurotoxicity, WAY-855 allows for the specific interrogation of GLT-1's role in glutamate homeostasis without immediate, widespread excitotoxic collapse [2]. Conversely, substituting WAY-855 with more potent and highly selective EAAT2 inhibitors like WAY-213613 introduces a different selectivity profile and a lack of comparable historical in vivo data, potentially confounding experimental interpretation . The quantitative evidence below defines the precise parameters where this differentiation is measurable and critical for procurement decisions.

Broad-spectrum blocker substitution

Compounds like TBOA induce rapid hippocampal neurotoxicity, preventing chronic in vivo GLT-1 studies.

Highly selective EAAT2 inhibitor substitution

Newer agents like WAY-213613 lack comparable historical in vivo data and may introduce different selectivity profiles, complicating experimental interpretation.

Substrate-based inhibitor substitution

Substrate inhibitors such as L-trans-2,4-PDC trigger heteroexchange and reverse glutamate transport, confounding functional readouts.

• [1] Dunlop J, et al. Br J Pharmacol. 2003. View Source
• [2] Selkirk JV, et al. Role of the GLT-1 subtype of glutamate transporter in glutamate homeostasis: the GLT-1-preferring inhibitor WAY-855 produces marginal neurotoxicity in the rat hippocampus. Eur J Neurosci. 2005 Jun;21(12):3217-28. View Source

WAY-855: Quantitative Differentiation Evidence

Moderate EAAT2 Selectivity Over EAAT1 and EAAT3

In stable mammalian cell lines expressing human forebrain glutamate transporters, WAY-855 displays preferential inhibition of EAAT2. The compound shows an 11-fold selectivity for EAAT2 over EAAT3, and an estimated 45-fold selectivity for EAAT2 over EAAT1 based on IC50 values [1]. This selectivity profile is distinct from both broader-spectrum inhibitors like TBOA and more selective agents like WAY-213613 .

EAAT2 Selectivity

Head-to-head

11-fold over EAAT3; ~45-fold over EAAT1

Supports EAAT2-preferring study design without complete subtype ablation

IC50 2.2 μM vs 24.5 μM; [³H]D-aspartate uptake in HEK293 cells

Evidence Dimension	Transporter Subtype Selectivity (IC50-based)
Target Compound Data	EAAT2 IC50 = 2.2 μM
Comparator Or Baseline	EAAT3 IC50 = 24.5 μM; EAAT1 ~50% inhibition at 100 μM
Quantified Difference	11-fold (vs. EAAT3); 45-fold (vs. EAAT1)
Conditions	Uptake of [3H]D-aspartate in stable HEK293 cell lines expressing human EAAT1, EAAT2, or EAAT3

Why This Matters

This selectivity profile positions WAY-855 as a preferred tool for experiments where complete EAAT2 ablation is not desired, but a clear separation from EAAT1 and EAAT3 activity is required.

• [1] Dunlop J, et al. Br J Pharmacol. 2003. View Source

Superior In Vivo Tolerability Over TBOA

A direct comparative study in rat hippocampus demonstrates that WAY-855 produces only marginal neurotoxicity, in stark contrast to TBOA. Intrahippocampal microinjection of WAY-855 (200 and 300 nmol) in vivo resulted in marginal neuronal damage, whereas TBOA at a 10-fold lower dose (20 nmol) killed the majority of both CA1-4 pyramidal cells and dentate gyrus granule cells [1]. This key differentiation makes WAY-855 a viable tool for chronic or in vivo studies where TBOA is unusable due to rapid toxicity.

In Vivo Neurotoxicity

Head-to-head

Marginal neuronal damage at 200-300 nmol vs TBOA killing majority of CA1-4 and DG cells at 20 nmol

Enables prolonged GLT-1 inhibition studies impossible with broad-spectrum blockers

Intrahippocampal injection in rats; histological assessment

Evidence Dimension	In Vivo Neurotoxicity (Neuronal Death)
Target Compound Data	WAY-855 (200-300 nmol): Marginal damage
Comparator Or Baseline	TBOA (20-200 nmol): Killed majority of CA1-4 pyramidal and dentate gyrus granule cells
Quantified Difference	WAY-855 shows no significant toxicity at doses 10-fold higher than toxic TBOA doses
Conditions	Intrahippocampal microinjection in rats; histological assessment of neuronal damage

Why This Matters

The differential neurotoxicity profile is a critical procurement factor: WAY-855 enables functional studies of GLT-1 inhibition that are impossible with broad-spectrum blockers like TBOA.

• [1] Selkirk JV, et al. Eur J Neurosci. 2005. View Source

Non-Substrate Inhibitor Prevents Glutamate Efflux

Application of WAY-855 to EAAT2-expressing Xenopus oocytes failed to induce a transporter current, confirming its mechanism as a non-substrate inhibitor [1]. This is a critical mechanistic distinction from substrate inhibitors like L-trans-2,4-PDC, which can cause heteroexchange and trigger reverse transport of glutamate, leading to excitotoxicity [2]. WAY-855's non-substrate nature ensures that it blocks uptake without inadvertently elevating extracellular glutamate levels via the transporter itself.

Transporter Current

Reported

No detectable transporter current in EAAT2 oocytes; L-trans-2,4-PDC induces robust current

Confirms non-substrate mechanism; avoids heteroexchange-mediated glutamate release

Two-electrode voltage clamp, human EAAT2

Evidence Dimension	Transporter Current Induction (Mechanism of Inhibition)
Target Compound Data	No detectable transporter current
Comparator Or Baseline	L-trans-2,4-PDC (substrate inhibitor): Induces a robust inward current
Quantified Difference	Qualitative (binary: non-substrate vs. substrate)
Conditions	Two-electrode voltage clamp of Xenopus oocytes expressing human EAAT2

Why This Matters

For researchers aiming to isolate the consequences of blocked glutamate clearance from the confounding effects of transporter reversal, WAY-855's non-substrate profile is an essential selection criterion.

• [1] Dunlop J, et al. Br J Pharmacol. 2003. View Source
• [2] Bridges RJ, et al. Pharmacol Ther. 2005. View Source

No Off-Target Activity at Glutamate Receptors

WAY-855 (1 mM) failed to agonize or antagonize ionotropic glutamate receptors in cultured hippocampal neurons, nor did it affect human metabotropic glutamate receptor subtype 4 expressed in a stable cell line [1]. This contrasts with some early EAAT inhibitors which exhibited direct receptor activity. The lack of receptor interaction ensures that experimental outcomes can be attributed solely to transporter blockade.

Receptor Off-Target

Cross-study comparable

No agonism/antagonism of ionotropic glutamate receptors at 1 mM; no effect on hmGluR4

Clean off-target profile supports transporter-specific interpretation

Patch-clamp on hippocampal neurons; functional hmGluR4 assay

Evidence Dimension	Activity at Glutamate Receptors
Target Compound Data	No agonism or antagonism at 1 mM
Comparator Or Baseline	TBOA (some weak NMDA receptor antagonism reported in literature)
Quantified Difference	Inactive at relevant concentrations
Conditions	Patch-clamp electrophysiology on primary rat hippocampal neurons; functional assay on cells expressing hmGluR4

Why This Matters

This clean off-target profile reduces experimental noise and strengthens the interpretation of results, making WAY-855 a more reliable tool than compounds with known receptor cross-reactivity.

• [1] Dunlop J, et al. Br J Pharmacol. 2003. View Source

WAY-855: Optimal Research and Procurement Scenarios

Chronic In Vivo GLT-1 Studies with Tolerable Inhibitor

WAY-855 is the optimal choice for long-term (e.g., 120-hour) in vivo or ex vivo slice experiments aimed at understanding the physiological role of GLT-1 without inducing the widespread excitotoxic cell death caused by TBOA or other broad-spectrum blockers [1]. Its marginal neurotoxicity at effective GLT-1-blocking concentrations enables studies of adaptive changes in glutamate homeostasis over time, which is impossible with acutely toxic tools.

Comparative Profiling of EAAT2-Selective Tool Compounds

As the archetypal EAAT2-preferring inhibitor with a well-defined selectivity window (11- to 45-fold over EAAT3 and EAAT1), WAY-855 serves as an essential reference standard in the development and characterization of newer, more potent EAAT2 inhibitors like WAY-213613 [2]. Its inclusion in comparative studies helps contextualize the selectivity gains and potential off-target effects of novel chemical entities.

Functional Consequences of Non-Substrate EAAT2 Blockade

Experiments designed to dissect the specific outcomes of blocking glutamate clearance, separate from the effects of heteroexchange-mediated glutamate release, require a non-substrate inhibitor like WAY-855 [3]. This mechanistic specificity is critical for studies focusing on the spatial and temporal dynamics of extracellular glutamate in the synaptic cleft and its impact on neuronal excitability and synaptic plasticity.

Partial Preservation of EAAT1/EAAT3 Activity

In cellular or tissue systems where complete functional knockout of EAAT2 is confounded by compensatory upregulation of EAAT1 or EAAT3, WAY-855's moderate selectivity allows for a more physiologically relevant partial inhibition [4]. This is particularly important in complex models like organotypic slice cultures or in vivo microdialysis, where maintaining some baseline glutamate clearance is necessary for system stability.

Application

Selection Property

Validation Focus

Chronic GLT-1 In Vivo Studies

Reported in vivo tolerability profile

Neuronal damage and glutamate homeostasis endpoints

EAAT2-Selective Tool Benchmarking

Moderate EAAT2 selectivity window

Transporter subtype inhibition profiling

Non-Substrate Uptake Blockade Studies

Non-substrate inhibitor mechanism

Transporter current and glutamate efflux assays

Partial GLT-1 Inhibition Models

Partial preservation of EAAT1/EAAT3 activity

Compensatory transporter expression and function

• [1] Selkirk JV, et al. Eur J Neurosci. 2005. View Source
• [2] Dunlop J, et al. Br J Pharmacol. 2003. View Source
• [3] Dunlop J, et al. Br J Pharmacol. 2003. View Source
• [4] Bridges RJ, et al. Pharmacol Ther. 2005. View Source